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Compound of Interest

Compound Name: 2,5,6-Trimethyl-2-heptanol
CAS No.: 66256-48-2
Cat. No.: B15915964
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical summary of the core physicochemical properties of
2,5,6-trimethyl-2-heptanol. The information is presented to be of utility to researchers and
professionals in the fields of chemistry and materials science. While this compound is noted for
its use as a fragrance ingredient, this guide focuses on its fundamental molecular
characteristics.

Core Molecular Data

The fundamental quantitative data for 2,5,6-trimethyl-2-heptanol is summarized below. This
information is critical for any experimental or theoretical work involving this compound.
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Property Value Source
Molecular Formula C10H220 PubChem, NIST[1][2][3]
Molecular Weight 158.28 g/mol PubChem[1]
Molecular Weight (more
_ 158.2811 g/mol NIST[3]
precise)
IUPAC Name 2,5,6-trimethylheptan-2-ol PubChem[1]
CAS Registry Number 66256-48-2 NIST[2][3]

Context and Applications

2,5,6-trimethyl-2-heptanol is an alcohol recognized for its characteristic odor, which has led to
its use in the fragrance industry. The different stereoisomers of this compound are noted to
have distinct scents, ranging from floral and citrus-like to notes reminiscent of linalool.

It is important to note that, based on currently available scientific literature, 2,5,6-trimethyl-2-
heptanol is not associated with any known signaling pathways in biological systems, nor is it a
compound under investigation in drug development pipelines. Therefore, detailed experimental
protocols related to bioactivity or clinical efficacy are not applicable.

Molecular Identification Workflow

The logical flow from the compound's nomenclature to its essential physicochemical properties
is a foundational concept in chemical research. This relationship is visualized in the diagram
below.

IUPAC Name Determines Molecular Formula Calculates Molecular Weight
(2,5,6-trimethylheptan-2-ol) (C10H220) (158.28 g/mol)

Click to download full resolution via product page

Caption: Logical workflow from chemical name to molecular properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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